Cas no 2248417-76-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-phenylcyclopropyl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-phenylcyclopropyl)acetate
• CAS No: 2248417-76-5
• MF: C₁₉H₁₅NO₄
• MW: 321.326705217361
• CID: 6191306
• PubChem ID: 165734185
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-phenylcyclopropyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2248417-76-5
• EN300-6517019
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-phenylcyclopropyl)acetate

• Inchi： 1S/C19H15NO4/c21-16(12-19(10-11-19)13-6-2-1-3-7-13)24-20-17(22)14-8-4-5-9-15(14)18(20)23/h1-9H,10-12H2
• InChI Key： PRLXTKITFHTXBA-UHFFFAOYSA-N
• SMILES： O(C(CC1(C2C=CC=CC=2)CC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 321.10010796g/mol
• Monoisotopic Mass: 321.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-phenylcyclopropyl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-phenylcyclopropyl)acetate (CAS No. 2248417-76-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-phenylcyclopropyl)acetate, identified by the chemical compound code CAS No. 2248417-76-5, is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, featuring a dioxo functional group and an isoindol core, which are known for their diverse biological activities. The presence of a 1-phenylcyclopropyl side chain further enhances its molecular complexity and potential pharmacological properties.

The synthesis and characterization of this compound have been the subject of extensive research, particularly in the context of developing novel therapeutic agents. The dioxo moiety, also known as a β-keto ester or -ketone structure, is a common feature in many bioactive molecules and has been implicated in various biochemical pathways. Its ability to participate in Michael additions, aldol reactions, and other nucleophilic additions makes it a versatile scaffold for drug design.

The isoindol ring system is another critical component of this molecule, contributing to its unique electronic and steric properties. Isoindoles are known for their role in natural products and have been explored for their potential applications in anticancer, antimicrobial, and anti-inflammatory therapies. The incorporation of a 1-phenylcyclopropyl group introduces rigidity to the molecule, which can influence both its solubility and binding affinity to biological targets.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-phenylcyclopropyl)acetate make it a promising candidate for such applications. For instance, studies have suggested that compounds with similar scaffolds may interact with enzymes like kinases or proteases, which are often dysregulated in diseases such as cancer.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have utilized computational methods to predict its binding interactions with various biological targets. These simulations have indicated that the molecule may exhibit inhibitory activity against enzymes implicated in inflammation and oxidative stress, which are key mechanisms in conditions like neurodegenerative diseases and cardiovascular disorders.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-phenylcyclopropyl)acetate has been optimized through multi-step organic reactions, leveraging advanced techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis to achieve high enantiomeric purity. The use of chiral auxiliaries or catalysts has been crucial in ensuring the correct stereochemical configuration of the final product.

Evaluation of the compound's pharmacokinetic properties has also been a focus of recent studies. In vitro assays have demonstrated that it exhibits reasonable solubility in common organic solvents and biological media, which is essential for formulation development. Additionally, preliminary toxicity studies suggest that it maintains good safety margins at anticipated therapeutic doses.

The biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-phenylcyclopropyl)acetate has been explored through various experimental approaches. In cell-based assays, it has shown promise in modulating pathways associated with disease progression. For example, its interaction with specific transcription factors or signaling molecules may lead to therapeutic effects by altering cellular behavior.

Advances in analytical chemistry have enabled detailed structural elucidation using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into the molecular conformation and dynamics of the compound under different conditions.

The potential applications of this molecule extend beyond traditional pharmaceuticals. Researchers are investigating its use in agrochemicals and material science due to its unique chemical properties. For instance, derivatives of this compound may serve as intermediates in synthesizing novel polymers or as bioactive agents for crop protection.

Collaborative efforts between academia and industry have accelerated the development pipeline for compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-phenylcyclopropyl)acetate. By integrating expertise from synthetic chemistry, pharmacology, and computational biology, researchers aim to translate laboratory findings into clinical candidates with improved efficacy and reduced side effects.

The future direction of research on this compound includes further exploration of its mechanism of action and optimization for better pharmacological profiles. Additionally，investigations into its potential role in combination therapies may unlock new treatment strategies for complex diseases.